1-(3-chlorobenzyl)-3-(furan-2-ylmethyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione

• CAS RN: 892422-00-3
• Molecular Formula: C22H15ClN2O4
• Molecular Weight: 406.82
• IUPAC Name: 1-[(3-chlorophenyl)methyl]-3-(furan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H15ClN2O4/c23-15-6-3-5-14(11-15)12-24-19-17-8-1-2-9-18(17)29-20(19)21(26)25(22(24)27)13-16-7-4-10-28-16/h1-11H,12-13H2
• InChI Key: TYJLGTCXHKMLPJ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=C(O2)C(=O)N(C(=O)N3CC4=CC(=CC=C4)Cl)CC5=CC=CO5
• solubility: not available

Description

1-(3-chlorobenzyl)-3-(furan-2-ylmethyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H15ClN2O4 and its molecular weight is 406.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Facile Synthesis of Furo[2,3-d]pyrimidine Derivatives : A study by Teimouri and Bazhrang (2006) describes a simple and efficient synthesis of 1,4-bis(furo[2,3-d]pyrimidine-2,4(1H,3H)-dione-5-yl)benzenes, achieved via a one-pot three-component reaction. This method highlights the potential for synthesizing highly substituted furopyrimidinones under mild conditions, suggesting applications in creating complex molecules for further research or pharmaceutical development (Teimouri & Bazhrang, 2006).

• Novel Methods for Heterocycle Synthesis : The work of Osyanin et al. (2014) proposes a novel method for synthesizing chromeno[2,3-d]pyrimidine-2,4(3H)-diones, compounds related to benzofuro[3,2-d]pyrimidines. This research is indicative of the ongoing efforts to develop new synthetic pathways for heterocyclic compounds, which are crucial in drug discovery and material science (Osyanin et al., 2014).

Applications in Materials Science

• Organic Field-Effect Transistors and Polymer Solar Cells : Yuan et al. (2012) designed and synthesized low-band-gap donor–acceptor copolymers containing furan derivatives for use in organic field-effect transistors (OFETs) and polymer solar cells (PSCs). This study demonstrates the potential of furan-containing compounds in improving device performances, including enhanced thermal stability and power conversion efficiency, indicating the relevance of such compounds in advanced electronic and photovoltaic applications (Yuan et al., 2012).

Theoretical and Computational Studies

• Theoretical Studies on Structural and Electronic Properties : Essa and Jalbout (2008) conducted theoretical studies on molecules similar to the compound , focusing on their structural and electronic properties. These investigations are crucial for understanding the fundamental aspects of such compounds, which can inform their practical applications, including their behavior in various chemical environments (Essa & Jalbout, 2008).